Cas no 128611-94-9 (1-(Cyclobutylcarbonyl)oxypyrrolidine-2,5-dione)

• Product Name: 1-(Cyclobutylcarbonyl)oxypyrrolidine-2,5-dione
• CAS No: 128611-94-9
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 5019518
• Update Time: 2025-06-15

1-(Cyclobutylcarbonyl)oxypyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-[(cyclobutylcarbonyl)oxy]pyrrolidine-2,5-dione
• 2,5-DIOXOPYRROLIDIN-1-YL CYCLOBUTANECARBOXYLATE
• Cyclobutanecarboxylic acid 2,5-dioxopyrrolidin-1-yl ester
• BBL018428
• STL185764
• Cyclobutanecarboxylic acid succinimidyl ester
• H6842
• (2,5-dioxopyrrolidin-1-yl) cyclobutanecarboxylate
• Cyclobutanecarboxylic acid 2,5-dioxo-pyrrolidin-1-yl ester
• 1-(Cyclobutylcarbonyl)oxypyrrolidine-2,5-dione

• Inchi： 1S/C9H11NO4/c11-7-4-5-8(12)10(7)14-9(13)6-2-1-3-6/h6H,1-5H2
• InChI Key： FZRMAFNTPNUYSY-UHFFFAOYSA-N
• SMILES： O(C(C1CCC1)=O)N1C(CCC1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 0.2
• Topological Polar Surface Area: 63.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on 1-(Cyclobutylcarbonyl)oxypyrrolidine-2,5-dione

Research Brief on 1-(Cyclobutylcarbonyl)oxypyrrolidine-2,5-dione (CAS: 128611-94-9): Recent Advances and Applications

The compound 1-(Cyclobutylcarbonyl)oxypyrrolidine-2,5-dione (CAS: 128611-94-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutylcarbonyl and pyrrolidine-2,5-dione moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its role as a versatile intermediate in the synthesis of bioactive compounds, particularly in the development of novel protease inhibitors and anti-inflammatory agents. The compound's structural features make it an attractive candidate for further exploration in drug discovery and development.

One of the key areas of research involving 1-(Cyclobutylcarbonyl)oxypyrrolidine-2,5-dione is its application in the design of covalent inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a reactive warhead in targeting cysteine proteases, which are implicated in a range of pathological conditions, including cancer and autoimmune diseases. The study highlighted the compound's ability to form stable covalent bonds with the active-site cysteine residues, thereby inhibiting protease activity with high specificity. This finding opens new avenues for the development of targeted therapies with reduced off-target effects.

In addition to its role in covalent inhibition, recent investigations have explored the pharmacokinetic properties of 1-(Cyclobutylcarbonyl)oxypyrrolidine-2,5-dione. A preclinical study conducted by researchers at a leading pharmaceutical institute revealed that the compound exhibits favorable bioavailability and metabolic stability, making it a suitable candidate for further optimization. The study also identified potential metabolites, providing insights into the compound's metabolic pathways and potential drug-drug interactions. These findings are critical for advancing the compound into clinical trials and ensuring its safety profile.

Another notable development is the use of 1-(Cyclobutylcarbonyl)oxypyrrolidine-2,5-dione in the synthesis of prodrugs. A recent patent application disclosed a novel prodrug strategy leveraging the compound's reactivity to enhance the delivery of poorly soluble drugs. The prodrug approach demonstrated improved solubility and bioavailability of the parent drug, addressing a common challenge in pharmaceutical formulation. This innovation has significant implications for the development of next-generation therapeutics with enhanced efficacy and patient compliance.

Despite these advancements, challenges remain in the widespread application of 1-(Cyclobutylcarbonyl)oxypyrrolidine-2,5-dione. For instance, the compound's reactivity, while advantageous for covalent inhibition, may also pose stability issues during storage and formulation. Ongoing research aims to address these challenges by developing derivatized analogs with improved stability without compromising activity. Furthermore, the need for comprehensive toxicity studies and regulatory approvals underscores the importance of continued investment in this area.

In conclusion, 1-(Cyclobutylcarbonyl)oxypyrrolidine-2,5-dione (CAS: 128611-94-9) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse applications, from covalent inhibitors to prodrug strategies, highlight its versatility and potential impact on drug discovery. As research progresses, further elucidation of its mechanisms and optimization of its properties will be essential for translating these findings into clinically viable therapies. The compound's unique chemical features and demonstrated bioactivity position it as a valuable tool in the pursuit of innovative treatments for complex diseases.